Cas no 2034609-36-2 (2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide)

• Product Name: 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide
• CAS No: 2034609-36-2
• MF: C₁₂H₁₁ClN₂OS₂
• MW: 298.811538934708
• CID: 5340515
• Update Time: 2025-10-30

2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(thiophen-2-yl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxamide
• 2-chloro-N-thiophen-2-yl-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide
• 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide

• Inchi： 1S/C12H11ClN2OS2/c13-10-6-8-7-15(4-3-9(8)18-10)12(16)14-11-2-1-5-17-11/h1-2,5-6H,3-4,7H2,(H,14,16)
• InChI Key： AWVKGLDTIXOWLU-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CCN(C(NC3=CC=CS3)=O)C2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 3.3
• Topological Polar Surface Area: 88.8

Additional information on 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide

Research Brief on 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide (CAS: 2034609-36-2)

The compound 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide (CAS: 2034609-36-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide, which combines a thienopyridine core with a thiophene carboxamide moiety. This hybrid structure is believed to contribute to its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The compound's mechanism of action is currently under investigation, with preliminary data suggesting interactions with key cellular targets such as kinases and G-protein-coupled receptors (GPCRs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide derivatives to enhance their bioavailability and target specificity. The study employed a combination of computational modeling and high-throughput screening to identify the most promising analogs. Results indicated that modifications to the thiophene ring could significantly alter the compound's binding affinity and selectivity.

Another notable development comes from a preclinical study conducted by a team at the University of Cambridge, which investigated the compound's potential as an anticancer agent. The study demonstrated that 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide exhibited potent inhibitory effects on tumor cell proliferation in vitro, particularly in breast and lung cancer cell lines. The compound's ability to induce apoptosis and inhibit angiogenesis was also highlighted, suggesting a multifaceted mechanism of action.

Despite these promising findings, challenges remain in the development of 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research is focusing on these aspects, with the aim of advancing the compound into clinical trials.

In conclusion, 2-chloro-N-(thiophen-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and beyond. Continued research and development efforts will be crucial to fully realize its therapeutic potential and overcome existing challenges.